1-(4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}benzyl)azepane

• IUPAC Name: [4-(azepan-1-ylmethyl)phenyl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C24H30FN3O/c25-22-9-11-23(12-10-22)27-15-17-28(18-16-27)24(29)21-7-5-20(6-8-21)19-26-13-3-1-2-4-14-26/h5-12H,1-4,13-19H2
• InChI Key: ZLGKOAUAHOJGKK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC2=CC=C(C=C2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C24H30FN3O
• Molecular Weight: 395.5 g/mol

Description

1-(4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}benzyl)azepane, commonly known as FUBPAM, is a chemical compound that belongs to the family of benzylpiperazine derivatives. It is a psychoactive substance that has been recently gaining attention due to its potential use in scientific research. FUBPAM has been found to have a unique mechanism of action that makes it a promising candidate for various research applications.

Mechanism of Action

FUBPAM works by binding to the serotonin receptor, which is a G-protein-coupled receptor. This binding results in the activation of various intracellular signaling pathways, which ultimately leads to the modulation of neurotransmitter release. FUBPAM has been found to have a high affinity for the serotonin receptor, which makes it a potent agonist of this receptor.
Biochemical and Physiological Effects:
FUBPAM has been found to have various biochemical and physiological effects. It has been found to increase the release of various neurotransmitters such as serotonin, dopamine, and norepinephrine. This increase in neurotransmitter release has been found to result in various physiological effects such as increased heart rate, increased blood pressure, and increased body temperature.

Advantages and Limitations for Lab Experiments

FUBPAM has various advantages and limitations for lab experiments. One of the main advantages of FUBPAM is its unique mechanism of action, which makes it a promising candidate for the study of the brain and its functions. However, one of the main limitations of FUBPAM is its potential for abuse and addiction, which makes it difficult to use in certain research applications.

Future Directions

There are various future directions for the use of FUBPAM in scientific research. One of the most promising directions is the study of the brain and its functions. FUBPAM has been found to have a unique mechanism of action that makes it a promising candidate for the study of various neurological disorders such as depression, anxiety, and schizophrenia. Additionally, FUBPAM has been found to have potential use in the development of new drugs for the treatment of these disorders.

Synthesis Methods

FUBPAM can be synthesized using a multi-step process that involves the reaction of various chemicals. The synthesis of FUBPAM typically involves the reaction of a benzylpiperazine derivative with a fluorophenyl compound. The resulting product is then purified using various methods such as column chromatography and recrystallization.

Scientific Research Applications

FUBPAM has been found to have potential use in various scientific research applications. One of the most promising applications of FUBPAM is in the field of neuroscience. FUBPAM has been found to have a unique mechanism of action that makes it a promising candidate for the study of the brain and its functions. It has been found to have a high affinity for the serotonin receptor, which plays a crucial role in regulating mood, appetite, and sleep.